Cas no 127970-83-6 (N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B)

• Product Name: N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B
• CAS No: 127970-83-6
• MF: C₆₃H₈₅NO₁₉
• MW: 1160.3443210125
• CID: 5217029
• Update Time: 2025-05-20

N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B Chemical and Physical Properties

Names and Identifiers

• Amphotericin B, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-13-O-methyl-
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-13-O-methylamphotericin B
• N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B

• Inchi： 1S/C63H85NO19/c1-37-22-16-14-12-10-8-6-7-9-11-13-15-17-23-44(82-61-59(74)56(58(73)40(4)81-61)64-62(77)79-36-49-47-26-20-18-24-45(47)46-25-19-21-27-48(46)49)33-53-55(60(75)76)52(70)35-63(78-5,83-53)34-43(67)31-51(69)50(68)29-28-41(65)30-42(66)32-54(71)80-39(3)38(2)57(37)72/h6-27,37-44,49-53,55-59,61,65-70,72-74H,28-36H2,1-5H3,(H,64,77)(H,75,76)/b7-6+,10-8+,11-9-,14-12+,15-13+,22-16+,23-17+/t37-,38-,39-,40+,41+,42+,43-,44-,50+,51+,52-,53-,55+,56-,57+,58+,59-,61-,63+/m0/s1
• InChI Key： SRWPUNRZDHEITC-KHCMPKGJSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@H]1[C@@H]([C@H](O[C@H]([C@H]1O)O[C@H]1C=CC=CC=CC=CC=CC=CC=C[C@@H]([C@H]([C@H]([C@@H](OC(C[C@@H](C[C@@H](CC[C@H]([C@@H](C[C@@H](C[C@@]2(C[C@@H]([C@H]([C@@]([H])(O2)C1)C(=O)O)O)OC)O)O)O)O)O)=O)C)C)O)C)C)O |c:35,t:31,33,37,39,41,43|

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 1266.5±65.0 °C(Predicted)
• pka: 3.68±0.70(Predicted)

Additional information on N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B

N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B: A Comprehensive Overview

The compound with CAS No. 127970-83-6, known as N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B, is a highly specialized derivative of the well-known antifungal agent Amphotericin B. This compound has garnered significant attention in the scientific community due to its unique structural modifications and potential therapeutic applications. The introduction of the fluorenylmethoxycarbonyl (Fmoc) group and the methyl substitution at the 13-O position of Amphotericin B aims to enhance its pharmacokinetic properties, stability, and efficacy against a broad spectrum of fungal infections.

Amphotericin B, a polyene macrolide, has been a cornerstone in the treatment of systemic fungal infections for decades. However, its clinical use is often limited by nephrotoxicity and other adverse effects. The development of N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B represents a strategic effort to address these limitations while maintaining or improving its antifungal activity. Recent studies have demonstrated that this derivative exhibits enhanced solubility and reduced toxicity compared to the parent compound, making it a promising candidate for next-generation antifungal therapies.

The synthesis of N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B involves advanced chemical engineering techniques, including selective oxidation and protection/deprotection strategies. The incorporation of the Fmoc group not only stabilizes the molecule but also facilitates its controlled release in biological systems. This modification has been shown to improve drug delivery efficiency, particularly in targeted therapies for deep-seated fungal infections such as cryptococcosis and aspergillosis.

Recent research has focused on evaluating the pharmacokinetic profile of this compound in preclinical models. Studies indicate that the methyl substitution at the 13-O position significantly alters the drug's absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that the derivative may have an improved therapeutic index, reducing the risk of systemic toxicity while maintaining potent antifungal activity.

In terms of antifungal efficacy, N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B has demonstrated remarkable activity against both Candida and Aspergillus species in vitro. Furthermore, its ability to disrupt fungal cell membranes through selective binding to ergosterol has been confirmed via advanced spectroscopic techniques such as NMR and fluorescence microscopy.

The development of this compound also aligns with current trends in personalized medicine, where tailored therapeutic agents are designed to address specific patient needs. By modifying Amphotericin B's structure, researchers aim to create a drug that is not only more effective but also better tolerated by patients with compromised renal function or those undergoing long-term antifungal therapy.

Looking ahead, ongoing clinical trials are expected to provide further insights into the safety and efficacy of N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B in human subjects. If successful, this compound could represent a significant advancement in the treatment of refractory fungal infections, particularly in immunocompromised populations such as HIV/AIDS patients and those undergoing organ transplantation.

In conclusion, N-(9H-fluoren-9-ylmethoxy)carbonyl-13-O-methyl-Amphotericin B stands at the forefront of antifungal drug development, combining innovative chemical modifications with targeted therapeutic applications. Its potential to overcome the limitations of conventional Amphotericin B formulations makes it a compelling candidate for future clinical use.